Cas no 444917-88-8 (1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE)

• Product Name: 1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
• CAS No: 444917-88-8
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 929524
• PubChem ID: 22262121
• Update Time: 2025-04-19

1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-CHLORO-3-ETHYL-PHENOXY)-PHENYL]-ETHANONE
• 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethanone
• 444917-88-8
• DTXSID30624036
• SCHEMBL5752711
• 1-[4-(4-Chloro-3-ethylphenoxy)phenyl]ethan-1-one

• MDL： MFCD06656991
• Inchi： 1S/C16H15ClO2/c1-3-12-10-15(8-9-16(12)17)19-14-6-4-13(5-7-14)11(2)18/h4-10H,3H2,1-2H3
• InChI Key： LVEDJFPREYSQHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 274.0760574g/mol
• Monoisotopic Mass: 274.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų